Fourteen-vertex homo- and heterobimetallic metallacarboranes

Chemical Communications Pub Date: 2005-02-15 DOI: 10.1039/B500236B

Abstract

Reduction of 4-(p-cymene)-4,1,12-closo-RuC2B10H12 followed by metallation with {M′} fragments (M′ = {CpCo2+}, {(arene)Ru2+} or {(dppe)Ni2+}) affords 14-vertex bimetallic 1,14,2,10-RuM′C2B10 species having bicapped hexagonal antiprismatic structures.

Graphical abstract: Fourteen-vertex homo- and heterobimetallic metallacarboranes
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